Cas no 300569-31-7 (N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide)
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(4-bromophenyl)thiazol-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
- Benzamide, N-[4-(4-bromophenyl)-2-thiazolyl]-4-[(diethylamino)sulfonyl]-
- AKOS001033950
- AB00666716-01
- N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide
- 300569-31-7
- F0012-0672
- Oprea1_579515
- SCHEMBL4749947
-
- Inchi: 1S/C20H20BrN3O3S2/c1-3-24(4-2)29(26,27)17-11-7-15(8-12-17)19(25)23-20-22-18(13-28-20)14-5-9-16(21)10-6-14/h5-13H,3-4H2,1-2H3,(H,22,23,25)
- InChI Key: YRSWYGMLDMGGQY-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C(Br)C=C2)=CS1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 493.01295g/mol
- Monoisotopic Mass: 493.01295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.493±0.06 g/cm3(Predicted)
- pka: 6.43±0.50(Predicted)
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0012-0672-2μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-5μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-10μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-20μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-1mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-2mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-3mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-4mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-5mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0012-0672-10mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide |
300569-31-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide: A Comprehensive Overview
The compound with CAS No 300569-31-7, known as N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this compound is characterized by a thiazole ring system, a bromophenyl group, and a diethylsulfamoyl substituent, all of which contribute to its unique chemical properties.
Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its ability to enhance the bioavailability and stability of molecules. In the case of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide, the thiazole moiety plays a crucial role in modulating the compound's pharmacokinetic properties. The bromophenyl group attached to the thiazole ring further enhances the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.
The diethylsulfamoyl group in this compound adds another layer of complexity to its structure. This group is known to improve the solubility and permeability of molecules, which are critical factors in drug delivery. Recent research has shown that compounds with similar sulfonamide groups exhibit potent anti-inflammatory and antioxidant activities. Given this, N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide is being investigated for its potential role in treating inflammatory diseases and oxidative stress-related conditions.
One of the most intriguing aspects of this compound is its ability to act as a dual-function molecule. The benzamide portion of the molecule is known for its ability to inhibit certain enzymes, while the thiazole and sulfonamide groups contribute to its anti-inflammatory and antioxidant properties. This dual functionality makes it a versatile compound with applications in both therapeutic and diagnostic fields.
Recent advancements in synthetic chemistry have made it possible to synthesize N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide with high precision and yield. The synthesis involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. These methods ensure that the final product maintains its structural integrity and functional groups intact.
In terms of biological activity, this compound has shown remarkable potential in preclinical studies. It has demonstrated significant inhibitory effects on key enzymes involved in inflammation and oxidative stress. Additionally, it has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. These findings have sparked interest among researchers in exploring its therapeutic potential further.
The structural uniqueness of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide also makes it an attractive candidate for use in diagnostic applications. Its ability to bind selectively to certain biomarkers makes it a potential tool for early disease detection and monitoring.
In conclusion, N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide (CAS No 300569-31-7) is a multifaceted compound with immense potential in the fields of pharmaceuticals and diagnostics. Its unique structure, combined with recent advancements in synthetic chemistry and biological research, positions it as a key player in future drug development efforts.
300569-31-7 (N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(diethylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)